Cas no 2942-06-5 (6-Nitrobenzothiazole)
6-Nitrobenzothiazole is a heterocyclic organic compound featuring a benzothiazole core substituted with a nitro group at the 6-position. This compound is primarily utilized as an intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals due to its reactive nitro functionality and aromatic stability. Its structural properties make it valuable for constructing more complex molecules, particularly in the development of fluorescent dyes and corrosion inhibitors. The nitro group enhances electrophilic reactivity, facilitating further chemical modifications. 6-Nitrobenzothiazole is characterized by its high purity and consistent performance in synthetic applications, ensuring reliable results in industrial and research settings. Proper handling is advised due to its potential sensitivity.
6-Nitrobenzothiazole structure
Product Name:6-Nitrobenzothiazole
CAS No:2942-06-5
MF:C7H4N2O2S
MW:180.183859825134
MDL:MFCD00014569
CID:43618
PubChem ID:24870559
Update Time:2025-06-30
6-Nitrobenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Nitrobenzothiazole
- 6-nitrobenzothiazol
- Benzothiazole,6-nitro
- NSC 170646
- 6-nitrobenzo[d]thiazole
- Benzothiazole, 6-nitro-
- 6-Nitro-1,3-benzothiazole
- QLUFBCVWKTWKBF-UHFFFAOYSA-N
- 6-nitro-benzothiazole
- NSC170646
- PubChem21845
- 6-Nitro-1,3-benzothiazole #
- STR02426
- SBB067662
- AM84900
- OR30630
- NS00048518
- MFCD00014569
- W-106990
- DTXSID10183636
- FT-0621271
- SY046567
- SCHEMBL393608
- VC88LFV9C3
- AKOS003288490
- EINECS 220-933-9
- 2942-06-5
- A5490
- InChI=1/C7H4N2O2S/c10-9(11)5-1-2-6-7(3-5)12-4-8-6/h1-4
- UNII-VC88LFV9C3
- CS-W004502
- NSC-170646
- 6-Nitrobenzothiazole, 99%
- ALBB-023106
- DB-029326
- DTXCID50106127
- NSC 170646;
- 220-933-9
-
- MDL： MFCD00014569
- Inchi： 1S/C7H4N2O2S/c10-9(11)5-1-2-6-7(3-5)12-4-8-6/h1-4H
- InChI Key： QLUFBCVWKTWKBF-UHFFFAOYSA-N
- SMILES： S1C=NC2C=CC(=CC1=2)[N+](=O)[O-]
- BRN： 7824
Computed Properties
- Exact Mass: 179.99900
- Monoisotopic Mass: 179.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 87
Experimental Properties
- Color/Form: Not available
- Density: 1.525
- Melting Point: 175-178 °C (lit.)
- Boiling Point: 333.7°C at 760 mmHg
- Flash Point: 155.6 °C
- Refractive Index: 1.729
- PSA: 86.95000
- LogP: 2.72770
- Solubility: Not available
6-Nitrobenzothiazole Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Room Temperature
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
6-Nitrobenzothiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Nitrobenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N137165-100g |
6-Nitrobenzothiazole |
2942-06-5 | 99% | 100g |
¥1581.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N137165-250g |
6-Nitrobenzothiazole |
2942-06-5 | 99% | 250g |
¥3162.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N137165-25g |
6-Nitrobenzothiazole |
2942-06-5 | 99% | 25g |
¥546.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N137165-5g |
6-Nitrobenzothiazole |
2942-06-5 | 99% | 5g |
¥123.90 | 2023-09-01 | |
| Chemenu | CM157121-100g |
6-Nitrobenzothiazole |
2942-06-5 | 98% | 100g |
$249 | 2021-06-08 | |
| Chemenu | CM157121-500g |
6-Nitrobenzothiazole |
2942-06-5 | 98% | 500g |
$982 | 2021-06-08 | |
| Alichem | A059003394-25g |
6-Nitrobenzothiazole |
2942-06-5 | 98% | 25g |
$206.00 | 2023-09-02 | |
| Alichem | A059003394-100g |
6-Nitrobenzothiazole |
2942-06-5 | 98% | 100g |
$566.50 | 2023-09-02 | |
| Alichem | A059003394-500g |
6-Nitrobenzothiazole |
2942-06-5 | 98% | 500g |
$1029.00 | 2023-09-02 | |
| YAN FENG KE JI （ BEI JING ） Co., Ltd. | H83662-5g |
6-Nitrobenzothiazole |
2942-06-5 | 98% | 5g |
￥129.33 | 2022-05-27 |
6-Nitrobenzothiazole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2942-06-5)6-Nitrobenzothiazole
Order Number:A5490
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):409.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2942-06-5)6-硝基苯并噻唑
Order Number:LE25880631
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:51
Price ($):discuss personally
Email:18501500038@163.com
6-Nitrobenzothiazole Related Literature
-
András Herner,Ivana Niki?,Mihály Kállay,Edward A. Lemke,Péter Kele Org. Biomol. Chem. 2013 11 3297
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Simer Preet,Damanjt Singh Cannoo RSC Adv. 2015 5 79232
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Simer Preet,Damanjt Singh Cannoo RSC Adv. 2015 5 79232
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4. Synthesis and reactions of azido-benzothiazoles and -benzo[b]thiophens; novel thiazolo[4,5-g]benzoxazoles and dihydrothieno[3,2-g]benzoxazolesPeter T. Gallagher,Brian Iddon,Hans Suschitzky J. Chem. Soc. Perkin Trans. 1 1980 2358
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Rakhi Yadav,Dilkhush Meena,Kavita Singh,Rajdeep Tyagi,Yogesh Yadav,Ram Sagar RSC Adv. 2023 13 21890
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